2,5-Bis(2,2,2-trifluoroethoxy)terephthalic acid

• IUPAC Name: 2,5-bis(2,2,2-trifluoroethoxy)terephthalic acid
• InChI: InChI=1S/C12H8F6O6/c13-11(14,15)3-23-7-1-5(9(19)20)8(2-6(7)10(21)22)24-4-12(16,17)18/h1-2H,3-4H2,(H,19,20)(H,21,22)
• InChI Key: JBDNTHMZRUYPBG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1OCC(F)(F)F)C(=O)O)OCC(F)(F)F)C(=O)O
• Molecular Formula: C12H8F6O6
• Molecular Weight: 362.18 g/mol

Description

2,5-Bis(2,2,2-trifluoroethoxy)terephthalic acid is a solid compound. It is also known as Flecainide Acetate Impurity D and Flecainide EP Impurity D. It is used in the synthesis industry.

Molecular Structure Analysis

The molecular formula of this compound is C11H8F6O4. The molecular weight is 318.17. The InChI code is 1S/C11H8F6O4/c12-10(13,14)4-20-6-1-2-8(7(3-6)9(18)19)21-5-11(15,16)17/h1-3H,4-5H2,(H,18,19).

Chemical Reactions Analysis

This compound is a chlorinating agent that can be used with other reagents to form chlorides. It is used as an oxidant in the Friedel-Crafts acylation reaction. This chemical reacts with potassium hydride to produce unspecified products.

Physical And Chemical Properties Analysis

This compound is a solid. The physical form is a crystal - powder with a color ranging from white to very pale yellow to pale-red. It is stored at room temperature.

Scientific Research Applications

BTEA has been used in a variety of scientific research applications due to its ability to form strong covalent bonds with other molecules. It has been used as a cross-linking agent in the synthesis of polymers and as a dye in the fabrication of organic photovoltaic devices. It has also been used to synthesize a variety of organic compounds, including dyes, pigments, and pharmaceuticals. In addition, BTEA has been used in a variety of biochemical and physiological experiments due to its ability to interact with a wide range of biological molecules.

Mechanism of Action

Target of Action

It’s known that the compound can interact with proteins and ligands .

Mode of Action

It’s known that the compound interacts with its targets, possibly leading to changes in their function .

Pharmacokinetics

Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .

Result of Action

It has been suggested that the compound may have anti-cancer and anti-diabetic properties .

Action Environment

The compound’s distinct molecular structure and chemical characteristics make it a valuable asset in the development of advanced materials with tailored properties, suggesting that it may exhibit enhanced resistance to environmental factors such as heat, uv radiation, or chemical exposure .

Advantages and Limitations for Lab Experiments

BTEA has a number of advantages for use in laboratory experiments. It is a stable compound that can be stored for long periods of time without degradation. In addition, it is a versatile compound that can be used to synthesize a wide range of molecules. However, there are some limitations to its use in laboratory experiments. BTEA is a strong acid and can be corrosive to certain materials, such as glass. In addition, it can be difficult to remove BTEA from a reaction mixture, as it is highly soluble in organic solvents.

Future Directions

Despite its advantages, there are still many potential directions for the use of BTEA in scientific research. For example, BTEA could be used in the synthesis of novel polymers and other compounds. In addition, BTEA could be used in the study of the effects of drugs on the human body, as well as the effects of drugs on the metabolism of cells. Finally, BTEA could be used in the study of the effects of drugs on the development and differentiation of cells.

Safety and Hazards

2,5-Bis(2,2,2-trifluoroethoxy)terephthalic acid causes skin irritation and serious eye irritation. It may cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, wearing protective clothing, gloves, safety glasses, and using only outdoors or in a well-ventilated area.